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Compound of Interest

Compound Name: (+)-N-Methylpseudoephedrine

Cat. No.: B143236

Technical Guide: (+)-N-Methylpseudoephedrine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (+)-N-Methylpseudoephedrine, a
sympathomimetic amine found in plants of the Ephedra genus. This document details its
chemical properties, mechanism of action, and relevant experimental methodologies.

Core Chemical and Physical Properties

(+)-N-Methylpseudoephedrine, a derivative of pseudoephedrine, is a stimulant with
applications in medicinal chemistry and organic synthesis.[1] Its fundamental identifiers and
physicochemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b143236?utm_src=pdf-interest
https://www.benchchem.com/product/b143236?utm_src=pdf-body
https://www.benchchem.com/product/b143236?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Methylpseudoephedrine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 51018-28-1

Molecular Formula C11H17NO

Molecular Weight 179.26 g/mol

IUPAC Name (1S,2S)-2-(dimethylamino)-1-phenylpropan-1-ol
Melting Point 29 to 31 °C (84 to 88 °F; 302 to 304 K)
Appearance White crystalline powder

N Soluble in water and organic solvents like
Solubility thanol
ethano

Pharmacological Profile

Mechanism of Action: The primary mechanism of action for (+)-N-Methylpseudoephedrine is
its activity as an agonist at adrenergic receptors. It primarily stimulates alpha-adrenergic
receptors, which leads to vasoconstriction. This action is the basis for its use as a
decongestant. Like other sympathomimetic amines, it can also exert stimulant effects on the
central nervous system.

Pharmacodynamics: When administered orally, the onset of action is typically within 30
minutes. The effects, such as nasal decongestion, can last for several hours, depending on the
dosage and formulation.

Signaling Pathway: Alpha-1 Adrenergic Receptor
Activation

(+)-N-Methylpseudoephedrine binding to alpha-1 adrenergic receptors, which are Gq protein-
coupled receptors, initiates a signaling cascade within vascular smooth muscle cells. This
ultimately leads to vasoconstriction. The key steps in this pathway are illustrated below.
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Caption: Alpha-1 adrenergic receptor signaling cascade leading to vasoconstriction.

Experimental Protocols

General Synthesis via N-Methylation of
Pseudoephedrine

The synthesis of (+)-N-Methylpseudoephedrine can be achieved through the N-methylation of
(+)-pseudoephedrine. This procedure involves the addition of a methyl group to the secondary
amine of the pseudoephedrine molecule.

Materials:
e (+)-Pseudoephedrine
o Methylating agent (e.g., methyl iodide, dimethyl sulfate)

» Base (e.g., potassium carbonate)
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Anhydrous solvent (e.g., dichloromethane, ethanol)

Methodology:

Dissolve (+)-pseudoephedrine in an anhydrous solvent under an inert atmosphere.
Add a base to the solution to deprotonate the secondary amine.
Slowly add the methylating agent to the reaction mixture.

The reaction is typically conducted at room temperature or with gentle heating (up to 60°C),
depending on the specific reagents used.

Monitor the reaction progress using an appropriate analytical technique such as Thin Layer
Chromatography (TLC).

Upon completion, quench the reaction by adding water.
Extract the product into an organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., sodium sulfate), and
filter.

Remove the solvent under reduced pressure to yield the crude product.

Purify the crude (+)-N-Methylpseudoephedrine using a suitable technique, such as column
chromatography or recrystallization.

Analytical Quantification by High-Performance Liquid
Chromatography (HPLC)

A general workflow for the quantitative analysis of (+)-N-Methylpseudoephedrine in a sample

matrix can be performed using HPLC with UV detection.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,
and UV detector.
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e Column: A C18 reverse-phase column is commonly used for the separation of related
compounds.[2]

» Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g.,
phosphate buffer) and an organic modifier like acetonitrile.[2] The specific ratio and pH
should be optimized for best separation.

o Flow Rate: A typical flow rate is around 1 mL/min.[3]

o Detection: UV detection at a wavelength of approximately 210 nm is suitable for these
analytes.[2]

o Column Temperature: Maintained at a constant temperature, for example, 45°C, to ensure
reproducible retention times.[3]

Sample Preparation and Analysis Workflow:

o Standard Preparation: Prepare a stock solution of (+)-N-Methylpseudoephedrine reference
standard of known concentration in a suitable solvent. Prepare a series of calibration
standards by serial dilution of the stock solution.

o Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase or a
compatible solvent to a known volume. Filter the sample solution through a 0.45 um filter
before injection.

e Analysis: Inject the calibration standards and the sample solutions into the HPLC system.

» Quantification: Construct a calibration curve by plotting the peak area of the standard
solutions against their concentrations. Determine the concentration of (+)-N-
Methylpseudoephedrine in the sample by interpolating its peak area on the calibration
curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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